![molecular formula C19H18N2O3 B6518446 1-(4-methoxyphenyl)-4-[(3-methylphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione CAS No. 891867-09-7](/img/structure/B6518446.png)
1-(4-methoxyphenyl)-4-[(3-methylphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione
Description
1-(4-methoxyphenyl)-4-[(3-methylphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione is a useful research compound. Its molecular formula is C19H18N2O3 and its molecular weight is 322.4 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(4-methoxyphenyl)-4-[(3-methylphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione is 322.13174244 g/mol and the complexity rating of the compound is 497. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-(4-methoxyphenyl)-4-[(3-methylphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-methoxyphenyl)-4-[(3-methylphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Respirator Fit Capability
The ASTM F3407 – 20 Standard Test Method for Respirator Fit Capability (RFC Standard) focuses on evaluating the fitting characteristics of negative-pressure half-facepiece particulate respirators. Ensuring a good seal between the respirator’s facepiece and the wearer’s skin is crucial for effective respiratory protection. The RFC Standard aims to increase the probability that available respirators fit a general worker population . While compliance with this standard doesn’t guarantee a perfect fit for every wearer, it enhances the likelihood of proper fit.
Quantitative Fit Testing
Respirator manufacturers use CNC-based quantitative fit testers (such as the PortaCount® Fit Tester) to assess Respirator Fit Capability (RFC). These tests involve measuring the fit of respirators on wearers using quantitative methods. The RFC standard provides guidelines for conducting these tests, ensuring that respirators meet fit requirements .
Workplace Fit Testing
Despite meeting the RFC Standard, respirators still need to undergo fit testing in the workplace. Occupational Safety and Health Administration (OSHA) regulations mandate fit testing for each wearer. The RFC Standard complements workplace fit testing by enhancing the overall fit of available respirators .
Human Subjects and Testing
To evaluate fitting characteristics, the RFC Standard employs 25 human subjects with various face sizes. These subjects participate in fit testing using a sodium chloride (salt) aerosol. The NIOSH Bivariate Panel represents the U.S. civilian workforce, ensuring broad applicability .
Cost and Burden Reduction
Well-fitting respirators reduce the burden on respirator program administrators. Poorly fitting respirators necessitate additional fit tests and increase costs. The RFC Standard addresses this challenge by promoting better-fitting respirators .
Limitations
While the RFC Standard is a valuable tool, it doesn’t replace individual fit testing. It serves as an essential step toward improving respirator fit across diverse worker populations .
properties
IUPAC Name |
1-(4-methoxyphenyl)-4-[(3-methylphenyl)methyl]pyrazine-2,3-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3/c1-14-4-3-5-15(12-14)13-20-10-11-21(19(23)18(20)22)16-6-8-17(24-2)9-7-16/h3-12H,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXJAQUNHCTZRCK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C=CN(C(=O)C2=O)C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-methoxyphenyl)-4-(3-methylbenzyl)pyrazine-2,3(1H,4H)-dione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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